Cas no 161487-38-3 (1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)-)
161487-38-3 structure
Product Name:1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)-
CAS No:161487-38-3
MF:C7H13N3O
MW:155.197621107101
CID:109767
PubChem ID:15305944
Update Time:2025-04-18
1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)-
- 4-Ethyl-5-(methoxymethyl)-1H-pyrazol-3-amine
- 161487-38-3
- AKOS006315987
- SCHEMBL9139998
- 1H-Pyrazol-3-amine, 4-ethyl-5-(methoxymethyl)-
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- Inchi： 1S/C7H13N3O/c1-3-5-6(4-11-2)9-10-7(5)8/h3-4H2,1-2H3,(H3,8,9,10)
- InChI Key： OPTQRMWDCKVAER-UHFFFAOYSA-N
- SMILES： O(C)CC1=C(C(N)=NN1)CC
Computed Properties
- Exact Mass: 155.10599
- Monoisotopic Mass: 155.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 63.9Ų
Experimental Properties
- PSA: 63.93
1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
161487-38-3 (1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)-) Related Products
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